Cas no 932964-96-0 (N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide)

• Product Name: N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• CAS No: 932964-96-0
• MF: C₁₆H₁₄ClNO₂
• MW: 287.740863323212
• CID: 5428770
• PubChem ID: 16957417
• Update Time: 2025-05-24

N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016327357
• Z118708990
• F3296-0524
• 932964-96-0
• AKOS002053687
• STL017775
• N-(4-chlorophenyl)-3,4-dihydro-2H-chromene-3-carboxamide
• VU0609351-1
• N-(4-chlorophenyl)chroman-3-carboxamide
• N-(4-chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide
• AB00778692-01
• N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C16H14ClNO2/c17-13-5-7-14(8-6-13)18-16(19)12-9-11-3-1-2-4-15(11)20-10-12/h1-8,12H,9-10H2,(H,18,19)
• InChI Key： PQYJDYMSBUKICS-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1C(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 287.0713064g/mol
• Monoisotopic Mass: 287.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.5±50.0 °C(Predicted)
• pka: 13.40±0.70(Predicted)

Additional information on N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide

Introduction to N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS No. 932964-96-0)

N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide (CAS No. 932964-96-0) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic amide derivative belongs to the benzopyran class, a scaffold known for its diverse biological activities and therapeutic potential.

The molecular structure of N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide incorporates a chlorinated phenyl ring and a benzopyran core, which are both critical for its pharmacological properties. The presence of the chloro substituent at the para position of the phenyl ring enhances the compound's lipophilicity and binding affinity to biological targets. This feature makes it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide has emerged as a promising candidate in this context due to its unique structural features and potential biological activities. Studies have demonstrated its ability to interact with various enzymes and receptors, suggesting its utility in treating a range of diseases.

One of the most compelling aspects of N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including cancer, arthritis, and cardiovascular disorders. Preclinical studies have shown that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) and their associated side effects.

In addition to its anti-inflammatory properties, N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide has shown promise in other therapeutic areas. For instance, it has been investigated for its potential role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. Research indicates that this compound can scavenge reactive oxygen species (ROS) and protect neurons from damage caused by these stressors.

The benzopyran core of N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide is particularly noteworthy for its ability to cross the blood-brain barrier (BBB). This property is crucial for developing treatments that can directly target brain disorders without causing systemic toxicity. The chloro substituent further enhances BBB penetration by increasing the compound's lipophilicity while maintaining water solubility.

Epidemiological studies have long suggested a correlation between dietary intake of certain phytochemicals and reduced risk of chronic diseases. Compounds like N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide, which mimic these natural products in structure and function, hold great promise for developing nutraceuticals and functional foods with therapeutic benefits.

The synthesis of N-(4-Chlorophenyl)-3,4-dihydro-2H-1-benzopyran-3-carboxamide) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzopyran core efficiently. These methods not only improve synthetic efficiency but also minimize waste production, aligning with green chemistry principles.

The pharmacokinetic profile of N-(4-Chlorophenyl-)_{dihydro 2H 1-benzopyran carboxamide} ) is another area of active investigation. Understanding how the body processes this compound is essential for optimizing dosing regimens and minimizing adverse effects. Preliminary studies suggest that it exhibits moderate bioavailability following oral administration, with a half-life that allows for once or twice daily dosing.

The development of novel drug candidates often involves high-throughput screening (HTS) to identify compounds with desired biological activity. N-(N-(4-chlorophenyl)) has been utilized in HTS campaigns targeting various disease-related proteins. Its unique structural features have allowed it to bind to multiple targets with high affinity, making it a versatile tool for drug discovery.

In conclusion, N-(N-(4-chlorophenyl)) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its ability to modulate inflammatory pathways, protect neurons from oxidative stress, and cross the blood-brain barrier positions it as a promising candidate for treating chronic diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.